![molecular formula C13H16N2OS B4762270 N-(4-acetylphenyl)-1-pyrrolidinecarbothioamide](/img/structure/B4762270.png)
N-(4-acetylphenyl)-1-pyrrolidinecarbothioamide
Overview
Description
N-(4-acetylphenyl)-1-pyrrolidinecarbothioamide, also known as APICA, is a synthetic compound that belongs to the class of synthetic cannabinoids. It is a potent agonist of the CB1 and CB2 receptors, and it has been found to have a high affinity for these receptors. APICA has been used in scientific research to study the effects of synthetic cannabinoids on the human body.
Mechanism of Action
N-(4-acetylphenyl)-1-pyrrolidinecarbothioamide binds to the CB1 and CB2 receptors in the brain and immune system, respectively. This binding activates the receptors, leading to a range of effects on the body. These effects include altered perception, mood, and behavior, as well as changes in heart rate and blood pressure.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects on the human body. It has been shown to alter the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It has also been shown to affect the activity of enzymes involved in the metabolism of these neurotransmitters.
Advantages and Limitations for Lab Experiments
N-(4-acetylphenyl)-1-pyrrolidinecarbothioamide has several advantages for use in lab experiments. It is a potent agonist of the CB1 and CB2 receptors, which makes it useful for studying the effects of synthetic cannabinoids on the human body. It is also relatively easy to synthesize and purify, which makes it a cost-effective option for lab experiments. However, there are some limitations to using this compound in lab experiments. It has been shown to have similar effects to other synthetic cannabinoids, which makes it difficult to isolate the effects of this compound specifically. Additionally, the effects of this compound on the human body are not fully understood, which makes it difficult to interpret the results of lab experiments.
Future Directions
There are several future directions for research on N-(4-acetylphenyl)-1-pyrrolidinecarbothioamide. One area of research could focus on the long-term effects of this compound on the human body. Another area of research could focus on the effects of this compound on specific neurotransmitter systems in the brain. Additionally, research could be done to develop new synthetic cannabinoids that have specific effects on the human body. Overall, further research is needed to fully understand the effects of this compound on the human body and to develop new synthetic cannabinoids for use in scientific research.
Scientific Research Applications
N-(4-acetylphenyl)-1-pyrrolidinecarbothioamide has been used in scientific research to study the effects of synthetic cannabinoids on the human body. It has been found to have a high affinity for the CB1 and CB2 receptors, which are located in the brain and immune system, respectively. This compound has been shown to have similar effects to other synthetic cannabinoids, such as JWH-018 and AM-2201.
properties
IUPAC Name |
N-(4-acetylphenyl)pyrrolidine-1-carbothioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2OS/c1-10(16)11-4-6-12(7-5-11)14-13(17)15-8-2-3-9-15/h4-7H,2-3,8-9H2,1H3,(H,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNLBZRACFPPOFY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=S)N2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
35.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49823616 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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